Cas no 869942-81-4 (3-chloro-2-(1H-1,2,4-triazol-1-yl)aniline)

• Product Name: 3-chloro-2-(1H-1,2,4-triazol-1-yl)aniline
• CAS No: 869942-81-4
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• MDL: MFCD04971010
• CID: 3059588
• PubChem ID: 16775256
• Update Time: 2025-04-21

3-chloro-2-(1H-1,2,4-triazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-[1,2,4]triazol-1-yl-phenylamine
• AKOS000131551
• 3-chloro-2-(1H-1,2,4-triazol-1-yl)aniline
• STK349824
• 869942-81-4
• G31112
• 3-chloro-2-(1,2,4-triazol-1-yl)aniline
• BBL040082
• Z239137318
• MFCD04971010
• CS-0246629
• EN300-33484

• MDL： MFCD04971010
• Inchi： 1S/C8H7ClN4/c9-6-2-1-3-7(10)8(6)13-5-11-4-12-13/h1-5H,10H2
• InChI Key： YOFRRPZMAXQKGJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N1C=NC=N1)N

Computed Properties

• Exact Mass: 194.0359239Da
• Monoisotopic Mass: 194.0359239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų